Cas no 2287311-30-0 (tert-butyl 3-[(5-amino-6-fluoro-1H-1,2,3-benzotriazol-1-yl)methyl]azetidine-1-carboxylate)

• Product Name: tert-butyl 3-[(5-amino-6-fluoro-1H-1,2,3-benzotriazol-1-yl)methyl]azetidine-1-carboxylate
• CAS No: 2287311-30-0
• MF: C₁₅H₂₀FN₅O₂
• MW: 321.350006103516
• CID: 6430077
• PubChem ID: 165739687
• Update Time: 2025-06-27

tert-butyl 3-[(5-amino-6-fluoro-1H-1,2,3-benzotriazol-1-yl)methyl]azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-[(5-amino-6-fluoro-1H-1,2,3-benzotriazol-1-yl)methyl]azetidine-1-carboxylate
• EN300-6749909
• 2287311-30-0

• Inchi： 1S/C15H20FN5O2/c1-15(2,3)23-14(22)20-6-9(7-20)8-21-13-4-10(16)11(17)5-12(13)18-19-21/h4-5,9H,6-8,17H2,1-3H3
• InChI Key： JVXIPTKFPYVYRW-UHFFFAOYSA-N
• SMILES： FC1C(=CC2=C(C=1)N(CC1CN(C(=O)OC(C)(C)C)C1)N=N2)N

Computed Properties

• Exact Mass: 321.16010306g/mol
• Monoisotopic Mass: 321.16010306g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 86.3Ų

Additional information on tert-butyl 3-[(5-amino-6-fluoro-1H-1,2,3-benzotriazol-1-yl)methyl]azetidine-1-carboxylate

tert-butyl 3-[(5-amino-6-fluoro-1H-1,2,3-benzotriazol-1-yl)methyl]azetidine-1-carboxylate: A Comprehensive Overview

tert-butyl 3-[(5-amino-6-fluoro-1H-1,2,3-benzotriazol-1-yl)methyl]azetidine-1-carboxylate is a complex organic compound with the CAS number 2287311-30-0. This compound belongs to the class of azetidinone derivatives and has garnered significant attention in recent years due to its potential applications in pharmaceutical research and development. The molecule features a benzotriazole core, which is a heterocyclic aromatic system known for its stability and versatility in chemical synthesis. The presence of an amino group and a fluorine atom on the benzotriazole ring further enhances its reactivity and functionalization potential.

The synthesis of tert-butyl 3-[(5-amino-6-fluoro-1H-1,2,3-benzotriazol-1-yl)methyl]azetidine-1-carboxylate involves multi-step reactions that highlight the importance of stereochemistry and regioselectivity in organic chemistry. Researchers have employed various strategies, including nucleophilic substitution and coupling reactions, to achieve the desired product with high purity and yield. The use of tert-butyl groups as protecting agents has been instrumental in stabilizing reactive intermediates during the synthesis process.

Recent studies have focused on the pharmacological properties of this compound. Investigations into its antitumor activity have revealed promising results, suggesting that it may serve as a lead compound for the development of new anticancer agents. Additionally, its ability to modulate key cellular pathways involved in inflammation has positioned it as a potential candidate for anti-inflammatory drug discovery.

The structural uniqueness of tert-butyl 3-[(5-amino-6-fluoro-1H-1,2,3-benzotriazol-1-yllmethyl]azetidine-l-carboxylate lies in its combination of a rigid benzotriazole scaffold with a flexible azetidine ring. This combination allows for diverse interactions with biological targets, making it an attractive molecule for exploring enzyme inhibition and receptor binding studies. Advanced computational techniques, such as molecular docking and dynamics simulations, have been employed to elucidate the binding modes of this compound with various protein targets.

In terms of industrial applications, the compound has shown potential in the field of agrochemicals. Its ability to inhibit key enzymes involved in plant pathogenesis has led to exploratory studies on its use as a fungicide or herbicide. Furthermore, its stability under various environmental conditions makes it suitable for formulation into agricultural products.

From a synthetic chemistry perspective, tert-butyl 3-[ (5-amino -6-fluoro - lH - l , 2 , 3 - benzotriazol - l - yllmethyl ] azetidine - l - carboxylate serves as a valuable building block for constructing more complex molecules. Its modular structure allows for easy functionalization at multiple sites, enabling chemists to explore diverse chemical space efficiently.

In conclusion, tert-butyl 3-[ (5-amino -6-fluoro - lH - l , 2 , 3 - benzotriazol - l - yllmethyl ] azetidine - l - carboxylate (CAS No: 2287311 – 30 – 0) is a versatile compound with significant potential across multiple fields. Its unique structure, combined with recent advances in synthetic and pharmacological research, positions it as an important molecule for future drug discovery efforts.